Cas no 209912-45-8 (1,2,4-Oxadiazole, 5-(4-methoxyphenyl)-3-methyl-)

• Product Name: 1,2,4-Oxadiazole, 5-(4-methoxyphenyl)-3-methyl-
• CAS No: 209912-45-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1397838
• PubChem ID: 12654446
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 5-(4-methoxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(4-methoxyphenyl)-3-methyl-
• 5-(4-methoxyphenyl)-3-methyl-1,2,4-oxadiazole
• SCHEMBL3597226
• DTXSID30505836
• 209912-45-8
• DB-113499

• Inchi： 1S/C10H10N2O2/c1-7-11-10(14-12-7)8-3-5-9(13-2)6-4-8/h3-6H,1-2H3
• InChI Key： DAAREJVHNMDCMK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=NC(C)=N1

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles